Cas no 2639392-35-9 (rac-ethyl 3-(3R,6S)-6-methylpiperidin-3-ylpropanoate)

• Product Name: rac-ethyl 3-(3R,6S)-6-methylpiperidin-3-ylpropanoate
• CAS No: 2639392-35-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5641928
• PubChem ID: 165897333
• Update Time: 2025-08-05

rac-ethyl 3-(3R,6S)-6-methylpiperidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl 3-[(3R,6S)-6-methylpiperidin-3-yl]propanoate
• EN300-27783178
• 2639392-35-9
• rac-ethyl 3-(3R,6S)-6-methylpiperidin-3-ylpropanoate

• Inchi： 1S/C11H21NO2/c1-3-14-11(13)7-6-10-5-4-9(2)12-8-10/h9-10,12H,3-8H2,1-2H3/t9-,10+/m1/s1
• InChI Key： UVSAGTJEKDPKOP-ZJUUUORDSA-N
• SMILES： O(CC)C(CC[C@H]1CN[C@H](C)CC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl 3-(3R,6S)-6-methylpiperidin-3-ylpropanoate

Compound Overview: rac-Ethyl 3-(3R,6S)-6-Methylpiperidin-3-Ylpropanoate (CAS No. 2639392-35-9)

Rac-Ethyl 3-(3R,6S)-6-Methylpiperidin-3-Ylpropanoate, identified by the CAS registry number 2639392-35-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically an ethyl ester of a propanoic acid derivative. Its structure features a piperidine ring with a methyl substituent at the 6-position and an ethyl ester group attached to the propanoic acid moiety. The stereochemistry of the compound is defined by the (R) configuration at carbon 3 and the (S) configuration at carbon 6 of the piperidine ring.

The synthesis of rac-Ethyl 3-(3R,6S)-6-Methylpiperidin-3-Ylpropanoate typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and esterifications. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of such compounds, which are crucial for their application in chiral drug development. The compound's structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

Recent studies have highlighted the role of rac-Ethyl 3-(3R,6S)-6-Methylpiperidin-3-Ylpropanoate in drug delivery systems. Its unique stereochemistry allows for enhanced bioavailability and targeting capabilities when incorporated into nanoparticles or liposomal formulations. Additionally, its ability to form stable complexes with various drugs has been explored in recent research articles published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification techniques commonly employed in organic synthesis.

The application of CAS No. 2639392-35-9 extends beyond pharmaceuticals into materials science. Researchers have recently investigated its potential as a precursor for advanced polymers with tailored mechanical properties. For instance, its incorporation into polyurethane formulations has shown promise in creating materials with enhanced elasticity and durability.

In conclusion, rac-Ethyl 3-(3R,6S)-6-Methylpiperidin-3-Ylpropanoate, with its unique structural features and versatile applications, continues to be a focal point in both academic and industrial research. As new methodologies for its synthesis and characterization emerge, its role in advancing drug development and material innovation is expected to grow significantly.